Cas no 7746-72-7 (N-[amino-(cyanoamino)methylidene]benzamide)
7746-72-7 structure
Product Name:N-[amino-(cyanoamino)methylidene]benzamide
CAS No:7746-72-7
MF:C9H8N4O
MW:188.186020851135
CID:1786359
PubChem ID:135429811
Update Time:2025-04-21
N-[amino-(cyanoamino)methylidene]benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[amino-(cyanoamino)methylidene]benzamide
- AC1L5ZOQ
- ZINC27093448
- N1-benzoyl-N3-cyanoguanidine
- 1-(Benzoyl)-3-cyanoguanidin
- N-Benzoyl-N'-cyan-guanidin
- AC1Q50EG
- N-benzoyl-N'-cyano-guanidine
- N-Benzoyl-N'-cyanoguanidine
- NSC41785
- AC1L5ZOQ; ZINC27093448; N1-benzoyl-N3-cyanoguanidine; 1-(Benzoyl)-3-cyanoguanidin; N-Benzoyl-N'-cyan-guanidin; AC1Q50EG; N-benzoyl-N'-cyano-guanidine; N-Benzoyl-N'-cyanoguanidine; NSC41785;
- DTXSID10228172
- SCHEMBL11400756
- N-(N-cyanocarbamimidoyl)benzamide
- NSC 41785
- 7746-72-7
- NSC-41785
-
- Inchi: 1S/C9H8N4O/c10-6-12-9(11)13-8(14)7-4-2-1-3-5-7/h1-5H,(H3,11,12,13,14)
- InChI Key: GEPDMNXQKYQBAI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N/C(=N/C#N)/N
Computed Properties
- Exact Mass: 188.06994
- Monoisotopic Mass: 188.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 348.5°C at 760 mmHg
- Flash Point: 164.6°C
- Refractive Index: 1.617
- PSA: 91.27
- LogP: 1.30338
N-[amino-(cyanoamino)methylidene]benzamide Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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